Cas no 1803754-69-9 (3-Cyano-5-formyl-2-methylphenylacetic acid)

• Product Name: 3-Cyano-5-formyl-2-methylphenylacetic acid
• CAS No: 1803754-69-9
• MF: C₁₁H₉NO₃
• MW: 203.194062948227
• CID: 5003919
• Update Time: 2025-05-19

3-Cyano-5-formyl-2-methylphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-5-formyl-2-methylphenylacetic acid

• Inchi： 1S/C11H9NO3/c1-7-9(4-11(14)15)2-8(6-13)3-10(7)5-12/h2-3,6H,4H2,1H3,(H,14,15)
• InChI Key： MSKXUNIQRZSBAK-UHFFFAOYSA-N
• SMILES： OC(CC1C=C(C=O)C=C(C#N)C=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 304
• XLogP3: 0.9
• Topological Polar Surface Area: 78.2

Additional information on 3-Cyano-5-formyl-2-methylphenylacetic acid

Introduction to 3-Cyano-5-formyl-2-methylphenylacetic acid (CAS No. 1803754-69-9)

3-Cyano-5-formyl-2-methylphenylacetic acid, identified by the Chemical Abstracts Service (CAS) number 1803754-69-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, featuring a unique structural arrangement of a cyano group, a formyl moiety, and a methyl substituent on a phenyl ring connected to an acetic acid side chain, presents a rich framework for synthetic modifications and biological evaluations. Its molecular structure not only suggests potential roles in drug design but also opens avenues for exploring its pharmacological properties and interactions with biological targets.

The structure of 3-Cyano-5-formyl-2-methylphenylacetic acid is characterized by its aromatic core, which is a common scaffold in many bioactive molecules. The presence of the cyano group at the 3-position and the formyl group at the 5-position introduces electrophilic and nucleophilic sites, respectively, making it a versatile intermediate for further chemical derivatization. The methyl group at the 2-position adds steric and electronic effects that can influence the compound's reactivity and binding affinity. This combination of functional groups positions 3-Cyano-5-formyl-2-methylphenylacetic acid as a promising candidate for developing novel therapeutic agents.

In recent years, there has been growing interest in compounds that exhibit pharmacological activity through modulation of key biological pathways. The cyano group in 3-Cyano-5-formyl-2-methylphenylacetic acid is known to participate in hydrogen bonding interactions, which can be crucial for binding to biological targets such as enzymes and receptors. Similarly, the formyl group can act as a site for condensation reactions or participate in Michael additions, further expanding the synthetic possibilities. These features make the compound an attractive building block for medicinal chemists seeking to design molecules with enhanced binding affinity and selectivity.

One of the most compelling aspects of 3-Cyano-5-formyl-2-methylphenylacetic acid is its potential application in the development of anticancer agents. The cyano and formyl groups have been shown to interact with various enzymes involved in cancer cell proliferation and survival. For instance, studies have suggested that compounds containing cyano groups can inhibit tyrosine kinases, which are overexpressed in many cancer cells. Additionally, the formyl group can be used to develop Schiff bases or other heterocyclic derivatives that exhibit potent anticancer activity. These findings highlight the importance of 3-Cyano-5-formyl-2-methylphenylacetic acid as a lead compound for further pharmacological exploration.

Another area where 3-Cyano-5-formyl-2-methylphenylacetic acid shows promise is in the development of neuroprotective agents. Neurodegenerative diseases such as Alzheimer's and Parkinson's are major health concerns worldwide, and there is an urgent need for new therapeutic strategies. The structural features of this compound suggest that it may interact with neurotransmitter receptors or enzyme systems involved in neuroprotection. For example, derivatives of 3-Cyano-5-formyl-2-methylphenylacetic acid have been investigated for their ability to modulate acetylcholinesterase activity, which is relevant to Alzheimer's disease treatment. Such studies underscore the compound's potential as a starting point for developing novel neuroprotective drugs.

The synthetic pathways for preparing 3-Cyano-5-formyl-2-methylphenylacetic acid also warrant discussion. Given its complex structure, multiple synthetic routes can be explored depending on availability of starting materials and desired yield optimization. One common approach involves starting from commercially available phenols or anilines, followed by sequential functionalization at specific positions using cyanation reagents and formylation techniques. Alternatively, palladium-catalyzed cross-coupling reactions can be employed to introduce the methyl group at the desired position on the aromatic ring. Each synthetic route offers distinct advantages in terms of efficiency, cost-effectiveness, and scalability.

In conclusion, 3-Cyano-5-formyl-2-methylphenylacetic acid (CAS No. 1803754-69-9) represents a structurally interesting compound with significant potential in pharmaceutical research and drug development. Its unique combination of functional groups makes it an excellent candidate for further exploration in various therapeutic areas, particularly anticancer and neuroprotective treatments. As research continues to uncover new biological targets and synthetic methodologies, compounds like this will play an increasingly important role in advancing medical science.